Cas no 3438-48-0 (4-Phenylpyrimidine)
4-Phenylpyrimidine structure
Product Name:4-Phenylpyrimidine
CAS No:3438-48-0
MF:C10H8N2
MW:156.183921813965
MDL:MFCD00006111
CID:308347
PubChem ID:18923
Update Time:2025-04-19
4-Phenylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenylpyrimidine
- Pyrimidine, 4-phenyl-
- 4-Phenyl-pyrimidin
- 4-phenyl-pyrimidine
- 6-Phenylpyrimidine
- EINECS 222-345-8
- PYRIMIDINE,4-PHENYL
- NSC 84249
- VQR91IRU2R
- MLS002694538
- MKLQPIYLZMLAER-UHFFFAOYSA-N
- AK139658
- NSC84249
- RW1
- 3b9s
- MKLQPIYLZMLAER-UHFFFAOYSA-
- HMS3094K17
- SBB087160
- 5824AF
- FCH111
- J-019578
- UNII-VQR91IRU2R
- NSC-84249
- AC-907/25014265
- SMR001560464
- DS-6698
- CS-0060519
- Q27162633
- AMY11943
- 5-23-08-00009 (Beilstein Handbook Reference)
- 3438-48-0
- InChI=1/C10H8N2/c1-2-4-9(5-3-1)10-6-7-11-8-12-10/h1-8H
- MFCD00006111
- SB57256
- DTXSID90187950
- CHEMBL1235765
- CHEBI:90622
- BRN 0112781
- 4-Phenylpyrimidine, 96%
- AKOS015917050
- NS00029651
- FT-0634855
- EN300-130842
- SY075068
- SCHEMBL2131373
- DB-048612
- DTXCID50110441
-
- MDL： MFCD00006111
- Inchi： 1S/C10H8N2/c1-2-4-9(5-3-1)10-6-7-11-8-12-10/h1-8H
- InChI Key： MKLQPIYLZMLAER-UHFFFAOYSA-N
- SMILES： N1C=NC=CC=1C1C=CC=CC=1
- BRN： 0112781
Computed Properties
- Exact Mass: 156.06900
- Monoisotopic Mass: 156.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 60.0 to 64.0 deg-C
- Boiling Point: 144°C/14mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.6057 (estimate)
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
- PSA: 25.78000
- LogP: 2.14360
- Solubility: Not determined
- λmax: 271(CH3CN)(lit.)
4-Phenylpyrimidine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： S26; S37/39
- RTECS：UV9640000
-
Hazardous Material Identification：
- Storage Condition：Room temperature
- Risk Phrases：R36/37/38
- Safety Term：S24/25
4-Phenylpyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Phenylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 65383-1/G |
4-PHENYLPYRIMIDINE |
3438-48-0 | 97% | 1/G |
$114 | 2022-06-01 | |
| AstaTech | 65383-5/G |
4-PHENYLPYRIMIDINE |
3438-48-0 | 97% | 5/G |
$343 | 2022-06-01 | |
| AstaTech | 65383-10/G |
4-PHENYLPYRIMIDINE |
3438-48-0 | 97% | 10/G |
$515 | 2022-06-01 | |
| Alichem | A019064762-5g |
4-Phenylpyrimidine |
3438-48-0 | 97% | 5g |
$152.16 | 2023-09-02 | |
| Alichem | A019064762-10g |
4-Phenylpyrimidine |
3438-48-0 | 97% | 10g |
$266.32 | 2023-09-02 | |
| Chemenu | CM167327-5g |
4-phenylpyrimidine |
3438-48-0 | 95+% | 5g |
$163 | 2021-08-05 | |
| Chemenu | CM167327-10g |
4-phenylpyrimidine |
3438-48-0 | 95+% | 10g |
$262 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P866478-1g |
4-Phenylpyrimidine |
3438-48-0 | ≥96% | 1g |
896.40 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P33801-1G |
4-Phenylpyrimidine |
3438-48-0 | 96% | 1G |
442.81 | 2021-05-17 | |
| Matrix Scientific | 206566-1g |
4-Phenylpyrimidine |
3438-48-0 | 1g |
$114.00 | 2023-09-06 |
4-Phenylpyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3438-48-0)4-Phenylpyrimidine
Order Number:A12311
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):438.0
Email:sales@amadischem.com
4-Phenylpyrimidine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3438-48-0)4-Phenylpyrimidine
Purity:99%
Quantity:25g
Price ($):438.0